Cas no 83409-41-0 (N-ethyl-N-{5-[(3-methylphenyl)sulfanyl]-9H-benzo[a]phenoxazin-9-ylidene}ethanaminium nitrate)

• Product name: N-ethyl-N-{5-[(3-methylphenyl)sulfanyl]-9H-benzo[a]phenoxazin-9-ylidene}ethanaminium nitrate
• CAS No: 83409-41-0
• MF: C₂₇H₂₅N₃O₄S
• MW: 487.5701
• CID: 1808338
• PubChem ID: 158508

N-ethyl-N-{5-[(3-methylphenyl)sulfanyl]-9H-benzo[a]phenoxazin-9-ylidene}ethanaminium nitrate Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-{5-[(3-methylphenyl)sulfanyl]-9H-benzo[a]phenoxazin-9-ylidene}ethanaminium nitrate
• Ethanaminium, N-ethyl-N-(5-((3-methylphenyl)thio)-9H-benzo(a)phenoxazin-9-ylidene)-, nitrate
• diethyl-[5-(3-methylphenyl)sulfanylbenzo[a]phenoxazin-9-ylidene]azanium,nitrate
• 83409-41-0
• DTXSID20232346

• Inchi： InChI=1S/C27H25N2OS.NO3/c1-4-29(5-2)19-13-14-23-24(16-19)30-25-17-26(31-20-10-8-9-18(3)15-20)21-11-6-7-12-22(21)27(25)28-23;2-1(3)4/h6-17H,4-5H2,1-3H3;/q+1;-1
• InChI Key： UBOVXGIROLACCN-UHFFFAOYSA-N
• SMILES： CC[N+](=C1C=CC2=NC3=C(C=C(C4=CC=CC=C43)SC5=CC=CC(=C5)C)OC2=C1)CC.[N+](=O)([O-])[O-]

Computed Properties

• Exact Mass: 487.15657746g/mol
• Monoisotopic Mass: 487.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 810
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų